Cas no 1354010-27-7 ([(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid)

• Product Name: [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid
• CAS No: 1354010-27-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2159891
• Update Time: 2025-07-17

[(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid
• (S)-2-(3-(Benzyl(ethyl)amino)piperidin-1-yl)acetic acid
• AM96318
• [(S)-3-(benzylethylamino)piperidin-1-yl]acetic acid
• [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid

• Inchi： 1S/C16H24N2O2/c1-2-18(11-14-7-4-3-5-8-14)15-9-6-10-17(12-15)13-16(19)20/h3-5,7-8,15H,2,6,9-13H2,1H3,(H,19,20)/t15-/m0/s1
• InChI Key： IOMAZBAETXFPRJ-HNNXBMFYSA-N
• SMILES： OC(CN1CCC[C@@H](C1)N(CC)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid

Comprehensive Overview of [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354010-27-7)

The compound [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354010-27-7) is a chiral piperidine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a benzyl-ethyl-amino group and an acetic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders, cardiovascular diseases, and metabolic syndromes, which are among the most searched health topics globally.

One of the key reasons for the growing interest in [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid is its role in modulating G-protein-coupled receptors (GPCRs). GPCRs are a hot topic in drug discovery, as they are involved in numerous physiological processes and are targets for approximately 34% of FDA-approved drugs. The compound's piperidine core and chiral center contribute to its ability to interact selectively with these receptors, making it a valuable tool for developing precision medicine solutions.

In the context of AI-driven drug discovery, CAS No. 1354010-27-7 has garnered attention as a candidate for virtual screening and molecular docking studies. With the rise of machine learning and computational chemistry, researchers are leveraging this compound's structural features to predict its binding affinities and optimize its pharmacokinetic properties. This aligns with the increasing trend of combining big data and biotechnology to accelerate drug development timelines.

Another area where [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid shows promise is in the development of sustained-release formulations. Its carboxylic acid group allows for salt formation, enhancing solubility and bioavailability—a critical factor addressed in many pharma industry forums. This property is particularly relevant for oral drug delivery systems, a topic frequently searched by formulation scientists and pharmacologists.

From a synthetic chemistry perspective, the compound's stereochemistry and functional group diversity make it an attractive scaffold for medicinal chemistry projects. Its synthesis often involves asymmetric catalysis and green chemistry principles, which are trending topics in sustainable pharmaceutical manufacturing. The demand for eco-friendly synthesis methods has grown significantly, as evidenced by the rise in related search queries.

Quality control and analytical characterization of CAS No. 1354010-27-7 typically involve advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound's purity and enantiomeric excess, which are crucial for regulatory compliance and reproducibility in research. The importance of analytical validation is a recurring theme in pharmaceutical discussions, reflecting its relevance to both academia and industry.

In conclusion, [(S)-3-(Benzyl-ethyl-amino)-piperidin-1-yl]-acetic acid represents a multifaceted compound with broad applicability in modern drug discovery. Its alignment with trending topics like personalized medicine, computational drug design, and sustainable synthesis positions it as a compound of enduring interest to the scientific community. As research progresses, this molecule may unlock new therapeutic avenues, addressing some of the most pressing health challenges of our time.